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1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane 1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane
Brand Name: Vulcanchem
CAS No.: 52667-88-6
VCID: VC0114118
InChI: InChI=1S/C36H44N4O8S4/c1-29-5-13-33(14-6-29)49(41,42)37-21-23-38(50(43,44)34-15-7-30(2)8-16-34)25-27-40(52(47,48)36-19-11-32(4)12-20-36)28-26-39(24-22-37)51(45,46)35-17-9-31(3)10-18-35/h5-20H,21-28H2,1-4H3
SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CCN(CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C)S(=O)(=O)C4=CC=C(C=C4)C)S(=O)(=O)C5=CC=C(C=C5)C
Molecular Formula: C36H44N4O8S4
Molecular Weight: 789 g/mol

1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane

CAS No.: 52667-88-6

Reference Standards

VCID: VC0114118

Molecular Formula: C36H44N4O8S4

Molecular Weight: 789 g/mol

1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane - 52667-88-6

CAS No. 52667-88-6
Product Name 1,4,7,10-Tetratosyl-1,4,7,10-tetraazacyclododecane
Molecular Formula C36H44N4O8S4
Molecular Weight 789 g/mol
IUPAC Name 1,4,7,10-tetrakis-(4-methylphenyl)sulfonyl-1,4,7,10-tetrazacyclododecane
Standard InChI InChI=1S/C36H44N4O8S4/c1-29-5-13-33(14-6-29)49(41,42)37-21-23-38(50(43,44)34-15-7-30(2)8-16-34)25-27-40(52(47,48)36-19-11-32(4)12-20-36)28-26-39(24-22-37)51(45,46)35-17-9-31(3)10-18-35/h5-20H,21-28H2,1-4H3
Standard InChIKey SKTWVKMQYXXWNY-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CCN(CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C)S(=O)(=O)C4=CC=C(C=C4)C)S(=O)(=O)C5=CC=C(C=C5)C
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CCN(CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C)S(=O)(=O)C4=CC=C(C=C4)C)S(=O)(=O)C5=CC=C(C=C5)C
Synonyms 1,4,7,10-Tetra(p-tosyl)-1,4,7,10-tetraazacyclododecane; 1,4,7,10-Tetrakis(p-tolylsulfonyl)-1,4,7,10-tetraazacyclododecane; 1,4,7,10-Tetrakis[(4-methylphenyl)sulfonyl]-1,4,7,10-tetraazacyclododecane;
PubChem Compound 2802555
Last Modified Nov 11 2021
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